3-epi-Digoxigenin
Overview
Description
3-epi-digoxigenin is a hydroxy steroid that consists of 5beta-cardanolide having a double bond at the 20(22)-position as well as hydroxy groups at the 3alpha,- 12beta- and 14beta-positions. It is a 12beta-hydroxy steroid, a 14beta-hydroxy steroid and a 3alpha-hydroxy steroid. It derives from a hydride of a 5beta-cardanolide.
Scientific Research Applications
1. Metabolism and Detoxification Pathways
- Metabolic Pathways in Rats : Research has shown that 3-epi-Digoxigenin is a metabolite formed during the metabolism of digoxigenin in rats. It is suggested to play a role in detoxification processes. The study by Thomas & Wright (1965) provided early evidence of 3-epimerisation in digoxigenin metabolism in rats.
- Digoxigenin Biotransformation : In the human body, digoxigenin undergoes biotransformation to form metabolites, including 3-epi-Digoxigenin. This process is observed in patients with varying renal functions, as investigated by Gault et al. (1984).
2. Epigenetics and Cancer Therapy
- Role in Epigenetic Cancer Therapies : The broader category of epigenetic drugs, which includes compounds like 3-epi-Digoxigenin, has significant implications in cancer therapy. Studies like those by Yang et al. (2021), Kristensen et al. (2009), and Katarzyna & Lucyna (2019) explore the potential of epi-drugs in treating various cancers.
3. Epigenetic Regulation
- Influence on Gene Expression : Research indicates that epigenetic drugs, a category that includes compounds related to 3-epi-Digoxigenin, affect gene expression and can play a role in combating tumorigenesis, as outlined by Lu et al. (2020).
4. Synergistic Effects in Combination Therapies
- Combination with Other Anticancer Therapies : Studies like those by Morel et al. (2019) have explored the synergy of epigenetic drugs with other forms of anticancer therapy, demonstrating enhanced effectiveness.
5. Drug Development and Clinical Application
- Potential in Drug Development : The research by Altucci & Rots (2016) highlights the growing interest in epigenetic drugs, suggesting potential applications in various diseases beyond cancer.
properties
CAS RN |
465-14-5 |
|---|---|
Product Name |
3-epi-Digoxigenin |
Molecular Formula |
C23H34O5 |
Molecular Weight |
390.5 g/mol |
IUPAC Name |
3-[(3R,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
InChI |
InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-18(21)11-19(25)22(2)16(6-8-23(17,22)27)13-9-20(26)28-12-13/h9,14-19,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16-,17-,18+,19-,21+,22+,23+/m1/s1 |
InChI Key |
SHIBSTMRCDJXLN-DYQFMBOASA-N |
Isomeric SMILES |
C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2C[C@H]([C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O |
SMILES |
CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
Canonical SMILES |
CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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